Cas no 1784060-02-1 ((3-Cyclopropylcyclobutyl)methanamine)

• Product Name: (3-Cyclopropylcyclobutyl)methanamine
• CAS No: 1784060-02-1
• MF: C₈H₁₅N
• MW: 125.211402177811
• MDL: MFCD28651501
• CID: 5614240
• PubChem ID: 84078209
• Update Time: 2025-05-21

(3-Cyclopropylcyclobutyl)methanamine Chemical and Physical Properties

Names and Identifiers

• starbld0023925
• 1784060-02-1
• SCHEMBL23704336
• (3-Cyclopropylcyclobutyl)methanamine
• EN300-330668
• Cyclobutanemethanamine, 3-cyclopropyl-
• 3-Cyclopropylcyclobutanemethanamine

• MDL： MFCD28651501
• Inchi： 1S/C8H15N/c9-5-6-3-8(4-6)7-1-2-7/h6-8H,1-5,9H2
• InChI Key： YLFOJIKZACJCPH-UHFFFAOYSA-N
• SMILES： NCC1CC(C1)C1CC1

Computed Properties

• Exact Mass: 125.120449483g/mol
• Monoisotopic Mass: 125.120449483g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 9
• Rotatable Bond Count: 2
• Complexity: 101
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 26Ų

Experimental Properties

• Density: 1.021±0.06 g/cm3(Predicted)
• Boiling Point: 169.0±8.0 °C(Predicted)
• pka: 10.27±0.29(Predicted)

Additional information on (3-Cyclopropylcyclobutyl)methanamine

Chemical Profile of (3-Cyclopropylcyclobutyl)methanamine (CAS No. 1784060-02-1)

(3-Cyclopropylcyclobutyl)methanamine, identified by the Chemical Abstracts Service Number (CAS No.) 1784060-02-1, is a compound of significant interest in the field of pharmaceutical chemistry and medicinal biology. This molecule, characterized by its unique cyclopropyl and cyclobutyl substituents, has garnered attention due to its structural complexity and potential biological activities. The presence of these fused rings not only contributes to its distinct chemical properties but also opens up avenues for exploration in drug design and development.

The structural motif of (3-Cyclopropylcyclobutyl)methanamine is particularly noteworthy for its ability to mimic certain bioactive scaffolds found in natural products and pharmacologically relevant compounds. The cyclopropyl group, known for its strain and reactivity, can influence the electronic and steric environment of the molecule, making it a valuable component in the synthesis of more complex derivatives. This feature has been leveraged in various research endeavors to develop novel analogs with enhanced binding affinity or altered pharmacokinetic profiles.

In recent years, there has been a growing interest in the development of small molecules that can modulate biological pathways associated with neurological disorders, cancer, and inflammation. The rigid framework provided by the cyclobutyl ring in (3-Cyclopropylcyclobutyl)methanamine offers a stable scaffold for further functionalization, enabling the creation of molecules that can interact with specific targets with high precision. This has led to several studies exploring its potential as a lead compound or intermediate in the synthesis of therapeutic agents.

One particularly intriguing aspect of this compound is its potential application in the field of organometallic chemistry. The combination of a nitrogen-containing heterocycle with a cycloalkyl moiety can facilitate novel catalytic transformations, which are essential for constructing complex molecular architectures. Researchers have been investigating its reactivity with transition metals to develop new catalysts for cross-coupling reactions, which are pivotal in the synthesis of pharmaceuticals and agrochemicals.

The pharmacological profile of (3-Cyclopropylcyclobutyl)methanamine has also been the subject of extensive computational studies. Molecular modeling techniques have been employed to predict its binding interactions with biological targets such as enzymes and receptors. These studies have revealed that the compound can exhibit selectivity for certain pathways, making it a promising candidate for further optimization. By leveraging computational tools, scientists have been able to design derivatives with improved pharmacological properties.

Furthermore, the synthesis of (3-Cyclopropylcyclobutyl)methanamine presents an interesting challenge due to its structural complexity. Traditional synthetic routes often involve multi-step processes that require careful optimization to achieve high yields and purity. However, recent advances in synthetic methodology have enabled more efficient approaches, including transition-metal-catalyzed reactions and asymmetric synthesis techniques. These innovations have not only simplified the preparation of the compound but also opened up new possibilities for generating diverse libraries of related molecules.

The biological activity of this compound has been explored in various preclinical models. Initial studies have shown that derivatives of (3-Cyclopropylcyclobutyl)methanamine can modulate key signaling pathways involved in cell proliferation and differentiation. This has prompted further investigation into its potential as an anti-cancer agent or a therapeutic intervention for neurological disorders. Additionally, its interaction with inflammatory pathways has been studied, suggesting possible applications in the management of chronic inflammatory conditions.

In conclusion, (3-Cyclopropylcyclobutyl)methanamine (CAS No. 1784060-02-1) represents a fascinating molecule with diverse applications in pharmaceutical chemistry and medicinal biology. Its unique structural features and potential biological activities make it a valuable scaffold for drug discovery efforts. As research continues to uncover new insights into its properties and reactivity, this compound is poised to play an increasingly important role in the development of innovative therapeutic strategies.